Cas no 1002033-29-5 (1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine
• CAS No: 1002033-29-5
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• MDL: MFCD02253992
• CID: 2132556
• PubChem ID: 7017119
• Update Time: 2025-06-13

1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-(2-chloro-4-fluorobenzyl)pyrazole
• 1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine
• 1-[(2-chloro-4-fluorophenyl)methyl]pyrazol-4-amine
• EN300-228961
• DTXSID301209482
• MFCD02253992
• DB-017081
• DB-058325
• 1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-4-amine
• 1-[(2-chloro-4-fluoro-phenyl)methyl]pyrazol-4-amine
• BBL038826
• 1002033-29-5
• AKOS000204898
• STK312606
• 1-(2-CHLORO-4-FLUORO-BENZYL)-1H-PYRAZOL-4-YLAMINE
• 1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine

• MDL： MFCD02253992
• Inchi： 1S/C10H9ClFN3/c11-10-3-8(12)2-1-7(10)5-15-6-9(13)4-14-15/h1-4,6H,5,13H2
• InChI Key： QZIABYNUWYCBQP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=C(C=N1)N)F

Computed Properties

• Exact Mass: 225.046903g/mol
• Monoisotopic Mass: 225.046903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 225.65g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine (CAS No. 1002033-29-5)

1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine is a specialized organic compound with significant applications in pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a pyrazole core substituted with a chloro-fluorophenyl group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound under variations like CAS 1002033-29-5, pyrazol-4-amine derivatives, or fluorophenyl-methyl pyrazole, highlighting its relevance in modern chemical innovation.

The compound’s versatility stems from its heterocyclic framework, which is a focal point in drug discovery. Recent trends in AI-driven molecular design and green chemistry have amplified interest in such scaffolds due to their potential in developing targeted therapies and sustainable agrochemicals. Questions like "How to synthesize 1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine?" or "Applications of pyrazole amines in medicinal chemistry" dominate search queries, reflecting its interdisciplinary importance.

From a technical perspective, CAS No. 1002033-29-5 exhibits notable stability under standard conditions, making it suitable for diverse experimental protocols. Its electron-rich pyrazole ring facilitates nucleophilic substitutions, while the chloro-fluorophenyl moiety enhances binding affinity in biological systems. These properties align with current industry demands for high-efficiency intermediates and low-toxicity compounds, topics frequently explored in scientific forums and patent literature.

Environmental and regulatory considerations further underscore the compound’s appeal. Unlike many traditional intermediates, 1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine is designed to minimize ecological impact, addressing growing concerns about chemical sustainability. Searches for "eco-friendly pyrazole synthesis" or "biodegradable aromatic amines" often lead to discussions involving this compound, reinforcing its alignment with global green chemistry initiatives.

In conclusion, 1-(2-Chloro-4-fluorophenyl)methyl-1H-pyrazol-4-amine represents a convergence of innovation and practicality. Its structural elegance and functional adaptability position it as a cornerstone in advancing life sciences and material engineering, while its discoverability through keywords like "pyrazole-4-amine uses" or "CAS 1002033-29-5 supplier" ensures its continued prominence in research and industrial applications.